Cas no 2137787-07-4 (7-(oxan-4-yl)-4H,5H,6H,7H-furo2,3-cpyridine)

• Product Name: 7-(oxan-4-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• CAS No: 2137787-07-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6286211
• PubChem ID: 165476406
• Update Time: 2025-07-09

7-(oxan-4-yl)-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(oxan-4-yl)-4H,5H,6H,7H-furo2,3-cpyridine
• 7-(oxan-4-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
• EN300-1076577
• 2137787-07-4

• Inchi： 1S/C12H17NO2/c1-5-13-11(9-2-6-14-7-3-9)12-10(1)4-8-15-12/h4,8-9,11,13H,1-3,5-7H2
• InChI Key： CHLOCPBTDDJYTF-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1C2=C(C=CO2)CCN1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 7-(oxan-4-yl)-4H,5H,6H,7H-furo2,3-cpyridine

7-(Oxan-4-yl)-4H,5H,6H,7H-Furo[2,3-c]pyridine: A Comprehensive Overview

The compound 7-(oxan-4-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine, with CAS No. 2137787-07-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent research findings.

Chemical Structure and Properties

The molecule 7-(oxan-4-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine consists of a fused bicyclic system comprising a furan ring and a pyridine ring. The oxane group (tetrahydropyran) is attached at the 7-position of the fused system. This structure imparts unique electronic and steric properties to the molecule. The compound exhibits a planar geometry due to the aromatic nature of the fused rings, which contributes to its stability and reactivity.

Synthesis Methods

The synthesis of 7-(oxan-4-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach is the Friedel-Crafts alkylation reaction, where an appropriate electrophile is introduced into the aromatic system. Recent advancements have focused on optimizing reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing side reactions.

Applications in Materials Science

Due to its aromaticity and conjugated system, 7-(oxan-4-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine has shown promise in applications related to organic electronics. Its ability to form stable charge transfer complexes makes it a candidate for use in organic photovoltaic devices and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance the electrical conductivity of materials without compromising mechanical properties.

Pharmaceutical Applications

In the pharmaceutical industry, 7-(oxan-4-yl)-4H,5H